Cas no 154820-98-1 (1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl-, is a cyclic boronic ester featuring a cyclopentenyl-substituted ethenyl group. This compound is valued for its stability and versatility in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where it serves as an effective boron-based coupling partner. The tetramethyl substitution on the dioxaborolane ring enhances its hydrolytic stability, facilitating handling and storage. The cyclopentenyl moiety introduces steric and electronic effects that can influence reactivity in selective transformations. Its well-defined structure makes it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization is required. The compound is typically used under controlled conditions to achieve high-yielding, regioselective bond formations.

1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl- structure

154820-98-1 structure

Product Name:1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl-

CAS No:154820-98-1

MF:C₁₃H₂₃BO₂

MW:222.131524324417

CID:3800057

PubChem ID:11831016

Update Time:2025-06-08

1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl-
- 154820-98-1
- MFCD16996226
- EN300-802374
- 2-(2-CYCLOPENTYLVINYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- Z2588124645
- (E)-2-(2-cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 157945-82-9
- EN300-7465344
- G68932
- 2-[(E)-2-cyclopentylethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C13H23BO2/c1-12(2)13(3,4)16-14(15-12)10-9-11-7-5-6-8-11/h9-11H,5-8H2,1-4H3
- InChI Key： ZRQHPPDBSWSGFA-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C=CC1CCCC1

Computed Properties

Exact Mass: 222.1791101Da
Monoisotopic Mass: 222.1791101Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

1,3,2-Dioxaborolane, 2-(2-cyclopentylethenyl)-4,4,5,5-tetramethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01102054-1g	2-(2-Cyclopentylvinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	154820-98-1	95% mix TBC as stabilizer	1g	￥5180.0	2023-02-23